Cas no 925442-79-1 (4-(2-Fluorophenyl)butanal)
4-(2-Fluorophenyl)butanal structure
Product Name:4-(2-Fluorophenyl)butanal
CAS No:925442-79-1
MF:C10H11FO
MW:166.192146539688
CID:5688405
PubChem ID:54556404
Update Time:2024-03-01
4-(2-Fluorophenyl)butanal Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-fluorophenyl)butanal
- EN300-1846269
- Z1233207919
- AKOS013847236
- SCHEMBL96466
- HSBGTPQYNCFXGT-UHFFFAOYSA-N
- 925442-79-1
- 2-FLUORO-BENZENEBUTANAL
- Benzenebutanal, 2-fluoro-
- 4-(2-Fluorophenyl)butanal
-
- Inchi: 1S/C10H11FO/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7-8H,3-4,6H2
- InChI Key: HSBGTPQYNCFXGT-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CCCC=O
Computed Properties
- Exact Mass: 166.079393132g/mol
- Monoisotopic Mass: 166.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.059±0.06 g/cm3(Predicted)
- Boiling Point: 244.7±23.0 °C(Predicted)
4-(2-Fluorophenyl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846269-1g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 1g |
$1229.0 | 2023-09-19 | |
| Enamine | EN300-1846269-5g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 5g |
$3562.0 | 2023-09-19 | |
| Enamine | EN300-1846269-10g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 10g |
$5283.0 | 2023-09-19 | |
| Enamine | EN300-1846269-0.05g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 0.05g |
$285.0 | 2023-09-19 | |
| Enamine | EN300-1846269-0.1g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 0.1g |
$426.0 | 2023-09-19 | |
| Enamine | EN300-1846269-0.25g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 0.25g |
$607.0 | 2023-09-19 | |
| Enamine | EN300-1846269-0.5g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 0.5g |
$959.0 | 2023-09-19 | |
| Enamine | EN300-1846269-1.0g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 1g |
$1229.0 | 2023-06-03 | |
| Enamine | EN300-1846269-2.5g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 2.5g |
$2408.0 | 2023-09-19 | |
| Enamine | EN300-1846269-5.0g |
4-(2-fluorophenyl)butanal |
925442-79-1 | 95% | 5g |
$3562.0 | 2023-06-03 |
4-(2-Fluorophenyl)butanal Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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